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Chemical and Pharmacological Profile of
Timepidium Bromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Timepidium Bromide

CAS No.: 35035-05-3

Cat. No.: S006984

The table below consolidates the fundamental data available for Timepidium Bromide:

Property Description

Systematic Name 3-(di-2-thienylmethylene)-5-methoxy-1,1-dimethylpiperidinium bromide [1]

Molecular Formula C17H22BrNOS:2 [2] [1]

Molecular Weight 400.39 g-mol~* [2] [1]

CAS Registry 35035-05-3 [2] [1]

Number

ATC Code A03AB19 [3] [1]

Therapeutic Synthetic anticholinergic, quaternary ammonium compound [3] [1]
Category

Primary Efficacy Antispasmodic; Muscarinic acetylcholine receptor antagonist [3] [1]

Key Feature Peripherally acting; the quaternary nitrogen prevents crossing of the blood-

brain barrier [1]
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Synthesis and Analytical Guidance

Based on the search results, a specific synthesis pathway for Timepidium Bromide is not publicly
documented. The available patents and technical literature primarily discuss the synthesis of Tiotropium

Bromide, which is a different compound, despite the similar naming convention [4] [5] [6].

For researchers aiming to develop or analyze Timepidium Bromide, here are practical approaches:

e Consult Specialized Literature: Direct synthesis procedures may be available in proprietary or
commercial databases not indexed in public searches. Deeper investigation into commercial chemical

catalogs or specialized patent databases may be required.

¢ Focus on Characterization: The provided molecular structure and formula are key for characterizing
the final product. Analytical techniques like mass spectrometry, NMR, and HPLC can be used to verify
the structure C17H22BrNOS:2 and confirm synthesis success [2] [1].

¢ In Vivo Formulation: For biological testing, one source provides a sample formulation method: the
compound can be dissolved in a solution of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline

[2].

Biological Pathways and Therapeutic Action

Timepidium Bromide acts as a muscarinic acetylcholine receptor (mAChR) antagonist [3]. It is classified
within several biological pathways in the KEGG database, including pancreatic secretion, gastric acid
secretion, and neuroactive ligand-receptor interaction [3] [7]. Its primary therapeutic use is as a
gastrointestinal agent for relieving visceral spasms and pain associated with peptic ulcers and other GI

disorders [3] [1].

The following diagram illustrates its mechanism of action within a cholinergic synapse:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

-

. Timepidium bromide [en.wikipedia.org]

N

. | AChR | TargetMol Timepidium bromide [targetmol.com]

3. KEGG DRUG: Timepidium bromide hydrate [genome.jp]

N

. Methods for the synthesis of tiotropium bromide [patents.google.com]
5. EP2552913A1 - Method for synthesis of tiotropium bromide [patents.google.com]

6. Process for Preparing Tiotropium Bromide [patents.google.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s006984?utm_src=pdf-body-img
https://www.smolecule.com/products/s006984?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Timepidium_bromide
https://www.targetmol.com/compound/Timepidium%20bromide
https://www.genome.jp/dbget-bin/www_bget?D02535
https://patents.google.com/patent/US8957209B2/en
https://patents.google.com/patent/EP2552913A1/en
https://patents.google.com/patent/US20150018556A1/en
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

7. KEGG PATHWAY: hsa04972 [kegg.jp]

To cite this document: Smolecule. [Chemical and Pharmacological Profile of Timepidium Bromide].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b006984#timepidium-bromide-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.kegg.jp/entry/hsa04972
https://www.smolecule.com/products/b006984#timepidium-bromide-synthesis-pathway
https://www.smolecule.com/products/b006984#timepidium-bromide-synthesis-pathway
https://www.smolecule.com/products/b006984#timepidium-bromide-synthesis-pathway
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s006984?utm_src=pdf-bulk
https://www.smolecule.com/products/s006984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

